4-(4-Methoxy-3-trifluoromethylphenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H13F3O4/c1-22-13-6-4-9(7-12(13)16(17,18)19)11-5-3-10(15(20)21)8-14(11)23-2/h3-8H,1-2H3,(H,20,21)
• InChI Key: CWZPNIOEIJSBIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)OC)C(F)(F)F
• Molecular Formula: C16H13F3O4
• DSSTOX Substance ID: DTXSID00692166
• Molecular Weight: 326.27 g/mol
• CAS RN: 1261969-07-6

Description

4-(4-Methoxy-3-trifluoromethylphenyl)-3-methoxybenzoic acid (4-MTFMA) is an organic compound belonging to the class of phenylacetic acids. It is a white, crystalline solid with a melting point of approximately 150°C. 4-MTFMA is used in a wide range of scientific research applications, including biochemical and physiological studies, drug development, and laboratory experiments. It is also known as 4-(3-trifluoromethyl-4-methoxyphenyl)-3-methoxybenzoic acid and has the chemical formula C10H9F3O4.

Scientific Research Applications

4-MTFMA has a wide range of scientific research applications. It is used in biochemical and physiological studies, drug development, and laboratory experiments. 4-MTFMA has been used as a substrate in enzyme assays, as a fluorescent probe for the detection of reactive oxygen species, and as a fluorescent reagent for the detection of proteins and DNA. It has also been used in the synthesis of various drugs, including antifungal agents and anticancer agents.

Mechanism of Action

4-MTFMA is an organic compound that is known to act as an inhibitor of enzymes, such as cyclooxygenase and lipoxygenase. It is also known to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release in the brain. In addition, 4-MTFMA is known to act as an inhibitor of the enzyme phosphodiesterase, which is involved in the degradation of cyclic nucleotides.
Biochemical and Physiological Effects
4-MTFMA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of prostaglandins and leukotrienes, which are known to be involved in inflammation and pain. In addition, 4-MTFMA has been shown to inhibit the activity of enzymes involved in the synthesis of nitric oxide, which is known to be involved in the regulation of blood pressure. 4-MTFMA has also been shown to inhibit the activity of enzymes involved in the synthesis of neurotransmitters, such as serotonin and dopamine, which are known to be involved in mood regulation.

Advantages and Limitations for Lab Experiments

4-MTFMA has several advantages and limitations for use in laboratory experiments. One of the main advantages of 4-MTFMA is its high solubility in aqueous solutions. This makes it an ideal reagent for use in enzyme assays and other biochemical and physiological studies. In addition, 4-MTFMA is relatively stable and has a low toxicity, making it safe for use in laboratory experiments. However, 4-MTFMA is also relatively expensive, making it cost prohibitive for some laboratory experiments.

Future Directions

There are a number of future directions for the use of 4-MTFMA in scientific research. These include the development of more efficient and cost-effective methods for the synthesis of 4-MTFMA, the development of more efficient and cost-effective methods for the detection of reactive oxygen species, and the development of more efficient and cost-effective methods for the synthesis of drugs. In addition, future research could focus on the development of new applications for 4-MTFMA, such as the development of new fluorescent probes for the detection of proteins and DNA. Finally, future research could focus on the development of new methods for the detection of neurotransmitters and other physiological compounds.

Synthesis Methods

4-MTFMA can be synthesized by a number of different methods, including the reaction of 4-methoxybenzaldehyde with trifluoroacetic anhydride, the reaction of 4-methoxybenzaldehyde with trifluoromethanesulfonic anhydride, and the reaction of 4-methoxybenzaldehyde with trifluoromethanesulfonyl chloride. The reaction of 4-methoxybenzaldehyde with trifluoromethanesulfonic anhydride is the most widely used method for the synthesis of 4-MTFMA. In this reaction, 4-methoxybenzaldehyde is reacted with trifluoromethanesulfonic anhydride in the presence of a catalyst, such as p-toluenesulfonic acid, at temperatures between 80°C and 120°C. The reaction is typically carried out in a solvent, such as dichloromethane or acetonitrile, and yields 4-MTFMA in a high yield.